Cas no 1420980-56-8 (4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride)

• Product Name: 4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride
• CAS No: 1420980-56-8
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• CID: 2179450
• PubChem ID: 71645540
• Update Time: 2025-06-11

4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride
• 4-(pyrrolidin-3-ylsulfonyl)pyridinehydrochloride
• 4-(PYRROLIDINE-3-SULFONYL)PYRIDINE HYDROCHLORIDE
• 4-(Pyrrolidin-3-ylsulfonyl)pyridine HCl
• 1420980-56-8
• DB-241453

• Inchi： 1S/C9H12N2O2S.ClH/c12-14(13,9-3-6-11-7-9)8-1-4-10-5-2-8;/h1-2,4-5,9,11H,3,6-7H2;1H
• InChI Key： HCVKIRQCLGPGET-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CN=CC=1)(C1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 248.0386265Da
• Monoisotopic Mass: 248.0386265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų

Additional information on 4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride

Introduction to 4-(Pyrrolidin-3-ylsulfonyl)pyridine Hydrochloride (CAS No. 1420980-56-8)

4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride (CAS No. 1420980-56-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a pyrrolidine sulfone moiety, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride is defined by the presence of a pyridine ring, which is a common heterocyclic aromatic compound with a wide range of biological activities. The pyrrolidine sulfone group, on the other hand, introduces additional functional groups that can modulate the compound's interactions with biological targets. This combination of structural elements confers unique properties to the molecule, such as enhanced solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can effectively modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This makes it a potential candidate for the development of new drugs to treat conditions such as Parkinson's disease and depression.

In addition to its neurological applications, 4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be useful in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, the compound has shown low toxicity in animal models, which is a crucial factor for its potential use in human therapies.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II and III trials, to determine its potential as a novel therapeutic agent.

The synthesis of 4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride involves several well-established chemical reactions. The key steps include the formation of the pyrrolidine sulfone moiety through sulfonation reactions and the subsequent coupling with a pyridine derivative. The final step involves the conversion to the hydrochloride salt to enhance its stability and solubility. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible for commercial development.

In conclusion, 4-(Pyrrolidin-3-ylsulfonyl)pyridine hydrochloride (CAS No. 1420980-56-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.